Cas no 1468426-47-2 (5-(chloromethyl)-2-cyclopropyl-1,3-thiazole)

• Product Name: 5-(chloromethyl)-2-cyclopropyl-1,3-thiazole
• CAS No: 1468426-47-2
• MF: C₇H₈ClNS
• MW: 173.663119316101
• CID: 4820569
• PubChem ID: 21698352
• Update Time: 2025-05-19

5-(chloromethyl)-2-cyclopropyl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-2-cyclopropylthiazole
• 5-(chloromethyl)-2-cyclopropyl-1,3-thiazole

• Inchi： 1S/C7H8ClNS/c8-3-6-4-9-7(10-6)5-1-2-5/h4-5H,1-3H2
• InChI Key： SGXLKUKIHADOHF-UHFFFAOYSA-N
• SMILES： ClCC1=CN=C(C2CC2)S1

Computed Properties

• Exact Mass: 173.0065981g/mol
• Monoisotopic Mass: 173.0065981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 41.1

Additional information on 5-(chloromethyl)-2-cyclopropyl-1,3-thiazole

5-(Chloromethyl)-2-Cyclopropyl-1,3-Thiazole: A Comprehensive Overview

5-(Chloromethyl)-2-cyclopropyl-1,3-thiazole is a heterocyclic compound with the CAS number 1468426-47-2. This compound belongs to the class of thiazoles, which are five-membered aromatic rings containing sulfur and nitrogen atoms. The presence of a chloromethyl group at the 5-position and a cyclopropyl group at the 2-position imparts unique chemical properties to this molecule, making it a subject of interest in various fields of research.

The structure of 5-(chloromethyl)-2-cyclopropyl-1,3-thiazole is characterized by its thiazole ring system, which is highly aromatic due to the conjugation of the sulfur and nitrogen atoms. The chloromethyl group (-CH₂Cl) at the 5-position introduces electron-withdrawing effects, while the cyclopropyl group at the 2-position adds steric hindrance and potential for ring-opening reactions. These structural features make this compound a versatile building block in organic synthesis.

Recent studies have highlighted the potential of 5-(chloromethyl)-2-cyclopropyl-1,3-thiazole in medicinal chemistry. Researchers have explored its ability to act as a precursor for bioactive molecules, particularly in the development of anti-inflammatory and antitumor agents. The thiazole ring system is known for its ability to form hydrogen bonds and interact with biological targets, making it a valuable scaffold in drug design.

In terms of synthesis, 5-(chloromethyl)-2-cyclopropyl-1,3-thiazole can be prepared through various routes, including cyclization reactions and nucleophilic substitutions. One common method involves the reaction of an appropriate thioamide with an aldehyde or ketone in the presence of ammonium chloride. The introduction of the chloromethyl and cyclopropyl groups can be achieved through subsequent alkylation or coupling reactions.

The chemical reactivity of 5-(chloromethyl)-2-cyclopropyl-1,3-thiazole is influenced by its functional groups. The chloromethyl group can undergo nucleophilic substitution reactions, while the thiazole ring can participate in electrophilic aromatic substitution under certain conditions. These reactivity patterns make this compound a useful intermediate in organic synthesis.

In addition to its role in organic synthesis, 5-(chloromethyl)-2-cyclopropyl-1,3-thiazole has been studied for its potential applications in materials science. Researchers have investigated its ability to form coordination complexes with transition metals, which could be useful in catalysis or as functional materials.

The study of 5-(chloromethyl)-2-cyclopropyl-1,3-thiazole continues to evolve with advancements in synthetic methodology and computational chemistry. Computational studies have provided insights into its electronic structure and reactivity patterns, enabling researchers to design more efficient synthetic routes and predict its behavior in different chemical environments.

In conclusion, 5-(chloromethyl)-2-cyclopropyl-1,3-thiazole is a versatile compound with significant potential in various areas of chemistry. Its unique structure and reactivity make it a valuable tool for researchers working in organic synthesis, medicinal chemistry, and materials science. As research on this compound progresses, new applications and insights are expected to emerge.